Cas no 1251564-55-2 (2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(2-methoxyphenyl)acetamide
• CAS No: 1251564-55-2
• MF: C₂₀H₂₂N₄O₄
• MW: 382.413084506989
• CID: 5820240
• PubChem ID: 49676002
• Update Time: 2025-06-15

2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(2-methoxyphenyl)acetamide
• 1251564-55-2
• F5596-1162
• 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(2-methoxyphenyl)acetamide
• 2-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-N-(2-methoxyphenyl)acetamide
• SR-01000923612
• 2-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-(2-methoxyphenyl)acetamide
• VU0648347-1
• SR-01000923612-1
• AKOS024514916

• Inchi： 1S/C20H22N4O4/c1-26-16-6-3-2-5-15(16)21-18(25)13-24-10-8-14(9-11-24)19-22-23-20(28-19)17-7-4-12-27-17/h2-7,12,14H,8-11,13H2,1H3,(H,21,25)
• InChI Key： XTLPAWHDCFZEOJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1C1CCN(CC(NC2C=CC=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 382.164
• Monoisotopic Mass: 382.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6A^2
• XLogP3: 2

Additional information on 2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(2-methoxyphenyl)acetamide

Introduction to 2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(2-methoxyphenyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1251564-55-2, specifically 2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(2-methoxyphenyl)acetamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule has garnered considerable attention in recent years due to its unique structural features and promising pharmacological properties. The presence of a furan moiety, an oxadiazole ring system, and a piperidine scaffold creates a complex yet synthetically accessible framework that has been explored for various therapeutic applications.

In the realm of drug discovery, the structural design of 2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(2-methoxyphenyl)acetamide is particularly noteworthy. The furan ring is known for its ability to engage in hydrogen bonding interactions, making it a valuable component in designing molecules that can interact with biological targets. The oxadiazole moiety is another key structural feature, often employed in medicinal chemistry due to its stability and bioisosteric properties with other heterocyclic systems. This combination with the piperidine nitrogen provides a versatile pharmacophore that can modulate receptor binding affinities and selectivity.

Recent advancements in chemical biology have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound in question exhibits such characteristics, suggesting potential applications in treating multifactorial diseases. For instance, studies have shown that molecules incorporating both furan and oxadiazole units can exhibit anti-inflammatory and anticancer activities by modulating key signaling pathways such as MAPK and NFκB. These pathways are central to numerous pathological processes, making them attractive therapeutic targets.

The N-(2-methoxyphenyl)acetamide part of the molecule adds another layer of complexity, providing a polar moiety that enhances solubility while also contributing to the overall pharmacokinetic profile of the compound. This feature is particularly important for drug development, as poor solubility can significantly hinder the efficacy of a therapeutic agent. The methoxy group on the phenyl ring further influences electronic properties, potentially affecting metabolic stability and bioavailability.

Recent research has also explored the synthetic methodologies for constructing this compound. The synthesis involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Advances in catalytic systems have enabled more efficient and scalable production of such complex molecules. For example, transition-metal-catalyzed cross-coupling reactions have been employed to form key carbon-carbon bonds within the structure. These synthetic strategies not only improve yield but also minimize byproduct formation, making the process more environmentally sustainable.

In terms of biological activity, preliminary studies on derivatives of 2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(2-methoxyphenyl)acetamide have shown promising results in vitro. These studies indicate potential efficacy against various disease states by interacting with targets such as kinases and ion channels. The ability of this compound to modulate these targets suggests its utility not only as a standalone therapeutic agent but also as a scaffold for further derivatization to enhance specific pharmacological profiles.

The integration of computational chemistry has further accelerated the development process for this class of compounds. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting expensive experimental trials. This approach has been instrumental in identifying lead compounds that exhibit high potency and selectivity against desired biological targets. The combination of experimental synthesis with computational predictions provides a powerful toolset for drug discovery.

Future directions for research on this compound include exploring its potential in preclinical models and clinical trials. By evaluating its efficacy and safety profiles in vivo, researchers can determine whether it has sufficient promise to progress into human testing. Additionally, investigating analogs of this molecule may reveal new insights into structure-function relationships within this chemical space.

The broader significance of compounds like 2-{4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yloxy-piperidin-l -yI}-N-(Z-methoxyphenyI)acetamide lies in their contribution to advancing our understanding of how molecular structure influences biological activity. As drug discovery continues to evolve into an interdisciplinary field requiring expertise from chemistry, biology, physics, and computer science; compounds such as these will play an increasingly important role in developing novel therapeutics.